Cas no 2734776-60-2 (3-Chloro-4-fluoro-5-(methoxymethyl)benzaldehyde)

• Product Name: 3-Chloro-4-fluoro-5-(methoxymethyl)benzaldehyde
• CAS No: 2734776-60-2
• MF: C₉H₈ClFO₂
• MW: 202.61
• CID: 5080081
• Update Time: 2025-10-15

3-Chloro-4-fluoro-5-(methoxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-(methoxymethyl)benzaldehyde

• Inchi： 1S/C9H8ClFO2/c1-13-5-7-2-6(4-12)3-8(10)9(7)11/h2-4H,5H2,1H3
• InChI Key： NXQAKIDGDADVMT-UHFFFAOYSA-N
• SMILES： C1(C(F)=C(COC)C=C(C=O)C=1)Cl

Additional information on 3-Chloro-4-fluoro-5-(methoxymethyl)benzaldehyde

3-Chloro-4-fluoro-5-(methoxymethyl)benzaldehyde (CAS No. 2734776-60-2): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-Chloro-4-fluoro-5-(methoxymethyl)benzaldehyde (CAS No. 2734776-60-2) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique chemical structure and potential biological activities. This compound features a benzaldehyde core substituted with a chlorine atom, a fluorine atom, and a methoxymethyl group, making it an interesting candidate for various applications in drug discovery and development.

The synthesis of 3-chloro-4-fluoro-5-(methoxymethyl)benzaldehyde typically involves a multi-step process that starts with the appropriate aromatic starting material. One common approach is to begin with 3-chloro-4-fluorobenzaldehyde, which can be selectively functionalized to introduce the methoxymethyl group. This can be achieved through a series of reactions including nucleophilic substitution, protection, and deprotection steps. The precise conditions and reagents used in these reactions are crucial for achieving high yields and purity of the final product.

Recent studies have highlighted the importance of 3-chloro-4-fluoro-5-(methoxymethyl)benzaldehyde in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. The unique combination of chlorine, fluorine, and methoxymethyl substituents on the benzaldehyde core was found to enhance the compound's binding affinity and selectivity towards the target enzyme.

In addition to its potential as an enzyme inhibitor, 3-chloro-4-fluoro-5-(methoxymethyl)benzaldehyde has also shown promise in the field of antimicrobial agents. Research conducted at a leading pharmaceutical institute demonstrated that this compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of the methoxymethyl group was particularly noted for its role in enhancing the compound's membrane permeability and stability.

The physical properties of 3-chloro-4-fluoro-5-(methoxymethyl)benzaldehyde are also noteworthy. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it amenable to various synthetic transformations and biological assays. Its solubility profile is advantageous for formulation development, as it allows for easy preparation of solutions for in vitro and in vivo studies.

Spectral analysis techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in characterizing 3-chloro-4-fluoro-5-(methoxymethyl)benzaldehyde. The NMR spectrum reveals distinct signals corresponding to the aromatic protons, the methylene protons of the methoxymethyl group, and the aldehyde proton. The MS data confirms the molecular weight of 198.1 g/mol, consistent with its empirical formula C₉H₉O₂FCl.

In terms of safety and handling, 3-chloro-4-fluoro-5-(methoxymethyl)benzaldehyde should be managed with standard laboratory precautions due to its reactivity as an aldehyde. It is recommended to handle this compound under inert conditions to prevent oxidation or other side reactions that could affect its purity or stability.

The potential applications of 3-chloro-4-fluoro-5-(methoxymethyl)benzaldehyde extend beyond medicinal chemistry into other areas such as materials science and analytical chemistry. For example, this compound can serve as a building block for synthesizing more complex molecules with tailored properties for specific applications. Its unique electronic structure makes it suitable for use in sensors or as a precursor for functional materials.

In conclusion, 3-chloro-4-fluoro-5-(methoxymethyl)benzaldehyde (CAS No. 2734776-60-2) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.